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Compound Name: 2-Methylthiazole-4-carbothioamide

Cat. No.: B070578 Get Quote

Technical Guide: 2-Methylthiazole-4-
carbothioamide
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylthiazole-4-carbothioamide is a sulfur and nitrogen-containing heterocyclic

compound belonging to the thiazole class. Thiazole derivatives are of significant interest in

medicinal chemistry due to their diverse and potent biological activities, including antimicrobial,

antifungal, anticancer, and anti-inflammatory properties.[1][2][3][4][5][6] This technical guide

provides a summary of the key chemical properties of 2-Methylthiazole-4-carbothioamide
and presents generalized experimental protocols and potential signaling pathways based on

related thiazole compounds. The information herein is intended to serve as a foundational

resource for researchers investigating this and similar molecules.

Chemical and Physical Properties
The fundamental properties of 2-Methylthiazole-4-carbothioamide are summarized in the

table below.
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Property Value Source

CAS Number 174223-29-1 [7]

Molecular Formula C5H6N2S2 [7]

Molecular Weight 158.24 g/mol

IUPAC Name
2-methyl-1,3-thiazole-4-

carbothioamide
[7]

Melting Point 201°C [7]

Boiling Point 289.621°C at 760 mmHg [7]

Density 1.376 g/cm³ [7]

InChI Key
DIOPPULTIGEDCB-

UHFFFAOYSA-N
[7]

SMILES CC1=NC(=CS1)C(=S)N [7]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 2-Methylthiazole-4-
carbothioamide is not readily available in the reviewed literature, the synthesis of the thiazole

ring is a well-established process in organic chemistry. The Hantzsch thiazole synthesis is a

common method, which involves the condensation of an α-haloketone with a thioamide. For 2-
Methylthiazole-4-carbothioamide, a plausible synthetic route could involve the reaction of a

corresponding α-halocarbonyl compound with thioacetamide, followed by functional group

manipulations to introduce the carbothioamide group at the 4-position.

A general workflow for the synthesis of thiazole derivatives is depicted below.
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General Synthesis Workflow for Thiazole Derivatives

Starting Materials
(e.g., α-haloketone, thioamide)

Condensation Reaction
(e.g., Hantzsch Synthesis)

Cyclization to form
Thiazole Ring Thiazole Intermediate Functional Group

Modification Final Thiazole Derivative

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of thiazole derivatives.

Potential Biological Activities and Experimental
Protocols
Thiazole derivatives have been extensively studied for a range of biological activities. While

specific data for 2-Methylthiazole-4-carbothioamide is limited, the following sections outline

potential activities and generalized experimental protocols based on studies of structurally

related compounds.

Anticancer Activity
Many thiazole-containing compounds have demonstrated cytotoxic effects against various

cancer cell lines.[1][8][9]

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol is a generalized method for assessing the cytotoxic effects of a compound on

cancer cells.

Cell Culture: Culture human cancer cell lines (e.g., A549 lung cancer, HeLa cervical cancer)

in appropriate media supplemented with fetal bovine serum and antibiotics. Maintain the

cells in a humidified incubator at 37°C with 5% CO2.

Cell Seeding: Seed the cells into 96-well plates at a density of 1 x 10⁵ cells/mL and allow

them to adhere for 24 hours.
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Compound Treatment: Prepare various concentrations of the test compound (e.g., 2-
Methylthiazole-4-carbothioamide) and a positive control (e.g., Staurosporine). Treat the

cells with the compounds for 24-48 hours.

MTT Assay:

Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each

well and incubate for 4 hours.

Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the

formazan crystals.

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate

reader.

Data Analysis: Calculate the cell viability as a percentage of the control and determine the

IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Activity
The thiazole scaffold is present in numerous antimicrobial agents.[3][5][9]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This protocol is a standard method to determine the lowest concentration of an antimicrobial

agent that inhibits the visible growth of a microorganism.

Microorganism Preparation: Prepare a standardized inoculum of the test bacteria (e.g.,

Staphylococcus aureus, Escherichia coli) or fungi (e.g., Candida albicans).

Compound Dilution: Prepare serial twofold dilutions of the test compound in a 96-well

microtiter plate containing appropriate broth medium.

Inoculation: Inoculate each well with the prepared microorganism. Include positive

(microorganism with no compound) and negative (broth only) controls.

Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 30°C

for fungi) for 18-24 hours.
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MIC Determination: The MIC is the lowest concentration of the compound at which there is

no visible growth of the microorganism.

Potential Signaling Pathways
The precise signaling pathways modulated by 2-Methylthiazole-4-carbothioamide are not yet

elucidated. However, based on the anticancer activities of related thiazole derivatives, it is

plausible that this compound could induce apoptosis (programmed cell death) in cancer cells.

Hypothetical Apoptosis Induction Pathway

2-Methylthiazole-4-carbothioamide
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Caption: A hypothetical pathway for apoptosis induction by a thiazole derivative.
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Conclusion
2-Methylthiazole-4-carbothioamide is a compound with potential for further investigation in

drug discovery, given the established biological activities of the broader thiazole class. This

guide provides foundational chemical data and outlines generalized experimental approaches

for exploring its anticancer and antimicrobial properties. It is crucial to note that the provided

protocols and hypothetical pathways are based on related compounds and would require

specific experimental validation for 2-Methylthiazole-4-carbothioamide. Further research is

warranted to elucidate its precise mechanisms of action and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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